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Introduction

SPG302 is a novel, first-in-class, orally bioavailable small molecule being developed by
Spinogenix, Inc. as a synaptic regenerative therapy. It has shown significant promise in
preclinical and clinical studies for the treatment of neurodegenerative diseases, including
Amyotrophic Lateral Sclerosis (ALS), Alzheimer's disease, and glaucoma.[1][2][3][4] The core
neuroprotective property of SPG302 lies in its ability to promote the regeneration of
glutamatergic synapses, the key connections between neurons that are essential for cognitive
and motor function.[2][3][5][6] This technical guide provides an in-depth overview of the
guantitative data from key studies, detailed experimental methodologies, and the proposed
mechanism of action of SPG302.

Core Mechanism of Action: Synaptic Regeneration

The primary mechanism of action of SPG302 is the induction of synaptogenesis, specifically
the formation of new glutamatergic synapses.[2][3][6] Evidence suggests that SPG302 targets
the actin-bundling protein fascin, a key regulator of the neuronal cytoskeleton.[5] By modulating
fascin activity, SPG302 is thought to influence actin dynamics within dendritic spines, the
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primary sites of excitatory synaptic input. This leads to the formation and maturation of new
dendritic spines, thereby restoring lost synaptic connections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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